2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester
Overview
Description
2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester, also known as ethyl 2,4-dimethyl-5-hydroxy-1H-pyrrole-3-carboxylate, is a chemical compound that belongs to the pyrrole family. It is a yellowish liquid with a boiling point of 142-144°C and a molecular formula of C9H13NO3. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.
Mechanism of Action
The mechanism of action of 2,4-Dim2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester-5-hydroxy-1H-pyrrol-3-carboxylic acid 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester ester is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. It also has antioxidant and anti-inflammatory properties that contribute to its therapeutic effects.
Biochemical and Physiological Effects
Studies have shown that 2,4-Dim2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester-5-hydroxy-1H-pyrrol-3-carboxylic acid 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester ester has several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. It also has neuroprotective effects and has been shown to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,4-Dim2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester-5-hydroxy-1H-pyrrol-3-carboxylic acid 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester ester in lab experiments is its ability to inhibit the activity of specific enzymes and proteins, making it a useful tool for studying the molecular mechanisms of various diseases. However, one of the limitations of this compound is that it is relatively unstable and can easily degrade, making it difficult to work with in certain experimental conditions.
Future Directions
There are several future directions for the research and development of 2,4-Dim2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester-5-hydroxy-1H-pyrrol-3-carboxylic acid 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester ester. One area of interest is in the development of new drugs and therapies for cancer and other diseases. Another area of interest is in the development of new materials and technologies that utilize the unique properties of this compound. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.
Conclusion
2,4-Dim2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester-5-hydroxy-1H-pyrrol-3-carboxylic acid 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester ester is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine, agriculture, and material science. Its ability to inhibit the activity of specific enzymes and proteins makes it a useful tool for studying the molecular mechanisms of various diseases. Further research is needed to fully understand the potential applications and limitations of this compound.
Scientific Research Applications
2,4-Dim2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester-5-hydroxy-1H-pyrrol-3-carboxylic acid 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester ester has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is in medicine, where this compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
ethyl 5-hydroxy-2,4-dimethyl-1H-pyrrole-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3/c1-4-13-9(12)7-5(2)8(11)10-6(7)3/h10-11H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNQZBAQUMFAVOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C1C)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10193316 |
Source
|
| Record name | 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10193316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester | |
CAS RN |
4030-28-8 |
Source
|
| Record name | 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004030288 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Dimethyl-5-hydroxy-1H-pyrrol-3-carboxylic acid ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10193316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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